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Compound of Interest

2' 3-O-Isopropylideneadenosine-
Compound Name:

13C5
CAS No.: 4005-33-8
Cat. No.: B15566167

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
2',3'-O-Isopropylideneadenosine-13C5. Adherence to these procedures is critical for
ensuring laboratory safety and regulatory compliance. While 2',3'-O-lsopropylideneadenosine is
generally not classified as a hazardous chemical in its solid form, it is imperative to handle it
with care and follow all institutional and local regulations for chemical waste disposal.[1][2] The
"-13C5" designation indicates stable isotope labeling, which does not impart radioactivity, so
disposal as radioactive waste is not required.

Key Safety and Handling Information

Before handling or disposing of 2',3'-O-Isopropylideneadenosine-13CS5, it is crucial to be
aware of its properties and the necessary safety precautions.
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Property Information

Not generally classified as hazardous under
OSHA 29 CFR 1910.1200 in solid form.[1][2] A

solution may be classified as a combustible

Hazard Classification

liquid and harmful if swallowed.

Incompatibilities Oxidizing agents.[1][2]

Wear appropriate protective eyeglasses or
) ) chemical safety goggles, gloves, and lab coat.
Personal Protective Equipment (PPE) ] i ]
For solids, avoid dust formation and use a dust

mask if necessary.[1][2][3]

Eyes: Rinse with plenty of water. Skin: Wash
] ) with soap and water. Ingestion: Rinse mouth
First Aid Measures ) . .
with water. Inhalation: Move to fresh air. Seek

medical attention if symptoms occur.[1][2]

For solid material, sweep up and shovel into a
) suitable, labeled container for disposal.[1][2]
Spill Response ) i
Avoid generating dust. Ensure adequate

ventilation.

Step-by-Step Disposal Protocol

This protocol outlines the procedure for the safe disposal of 2',3'-O-
Isopropylideneadenosine-13C5.

1. Waste ldentification and Segregation:
« |dentify the waste as 2',3'-O-Isopropylideneadenosine-13C5.

e Do not mix this compound with other chemical wastes. It should be collected in its own
designated waste container.

» Keep it segregated from incompatible materials, such as oxidizing agents.[1][2][4]

2. Container Selection and Labeling:
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Use a chemically compatible, leak-proof container for waste collection.[5][6] The original
container is often a good choice.

The container must be in good condition with a secure lid.[7]

Affix a hazardous waste label (or your institution's equivalent chemical waste label) to the
container.

Clearly write the full chemical name: "2',3'-O-Isopropylideneadenosine-13C5" and indicate
that it is non-hazardous solid waste (unless dissolved in a hazardous solvent).

Record the accumulation start date on the label.[6]
. Waste Accumulation and Storage:
Store the waste container in a designated satellite accumulation area within the laboratory.[8]
Keep the container closed except when adding waste.[7]
Ensure the storage area is well-ventilated.[5]
. Disposal of Empty Containers:

A container that held 2',3'-O-Isopropylideneadenosine-13C5 should be managed as
chemical waste unless completely empty.

To be considered "empty" by regulatory standards, all contents must be removed by normal
means (e.g., scraping, pouring).[9]

For non-hazardous materials, the empty container can often be disposed of in regular trash
after defacing the label.[4] However, it is best practice to triple-rinse the container with a
suitable solvent. The rinsate should be collected and disposed of as chemical waste.[4][9]

. Final Disposal:

Arrange for the disposal of the waste through your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal contractor.[4][5]
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e Do not dispose of 2',3'-O-Isopropylideneadenosine-13C5 down the drain or in the regular
trash.[4][5]

e Ensure all documentation for waste generation and disposal is complete and maintained as

per regulatory requirements.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2',3'-O-

Isopropylideneadenosine-13C5.
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(Start: Have 2',3'-O-Isopropylideneadenosine-13C5 Waste)

:

Is the waste mixed with
other chemicals or solvents?

Consult SDS of all components
to determine hazards

Collect in a dedicated, labeled container
for non-hazardous solid waste

Collect in a compatible, labeled container
for hazardous waste

Store in designated Satellite
Accumulation Area

Contact Environmental Health & Safety (EHS)

for waste pickup

(End: Waste properly disposecD

Click to download full resolution via product page

Caption: Disposal decision workflow for 2',3'-O-Isopropylideneadenosine-13C5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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